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For Researchers, Scientists, and Drug Development Professionals

Introduction
[3,5-Bis(phenylmethoxy)phenyl]oxirane, also known as 3,5-Dibenzyloxyphenyloxirane, is a

key chemical intermediate and a known process-related impurity in the synthesis of Terbutaline.

[1][2][3] Terbutaline is a selective β2-adrenergic receptor agonist widely used as a

bronchodilator for the treatment of asthma and other obstructive pulmonary diseases. The

presence and purity of intermediates like [3,5-Bis(phenylmethoxy)phenyl]oxirane are critical

to the safety and efficacy of the final active pharmaceutical ingredient (API). This document

provides a comprehensive technical overview of this compound, including its physicochemical

properties, a proposed synthetic pathway, and its significance in pharmaceutical manufacturing.

Physicochemical and Analytical Data
Quantitative data for [3,5-Bis(phenylmethoxy)phenyl]oxirane is primarily available from

chemical suppliers. While detailed analytical spectra are not publicly accessible, a Certificate of

Analysis (CoA) typically accompanies the purchase of this compound as a reference standard.

[3]

Table 1: Physicochemical Properties
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Property Value Source

CAS Number 50841-47-9 [1][3]

Molecular Formula C₂₂H₂₀O₃ [1][3]

Molecular Weight 332.39 g/mol [1][3]

Appearance Yellow Syrup [3]

Storage Conditions -20°C [3]

Solubility

Soluble in organic solvents

such as dichloromethane and

ethyl acetate.

Inferred from related syntheses

Table 2: Expected Analytical Characteristics

Analysis Type Expected Characteristics

¹H-NMR

Signals corresponding to the benzylic protons,

aromatic protons of the benzyl and phenyl rings,

and the protons of the oxirane ring.

¹³C-NMR
Resonances for the carbons of the phenyl,

benzyl, and oxirane moieties.

Mass Spectrometry (MS)
A molecular ion peak corresponding to the

molecular weight of the compound.

High-Performance Liquid Chromatography

(HPLC)

A single major peak indicating the purity of the

compound when analyzed using a suitable

method.

Infrared (IR) Spectroscopy
Characteristic absorption bands for C-O-C

(ether and epoxide) and aromatic C-H bonds.

Role in Drug Development
The primary significance of [3,5-Bis(phenylmethoxy)phenyl]oxirane in drug development lies

in its role as a key intermediate in the synthesis of Terbutaline.[2] It is also classified as a
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Terbutaline impurity, making it a critical reference standard for quality control (QC) and quality

assurance (QA) in the pharmaceutical industry.[1] Regulatory bodies require strict monitoring

and control of impurities in APIs. Therefore, having a well-characterized standard of [3,5-
Bis(phenylmethoxy)phenyl]oxirane is essential for:

Analytical Method Development and Validation: To accurately detect and quantify this

impurity in batches of Terbutaline.[1]

Process Optimization: To minimize the formation of this and other impurities during the

manufacturing process.

Stability Testing: To assess the degradation pathways of the API.[1]

Proposed Synthetic Pathway and Experimental
Protocols
While a specific, detailed experimental protocol for the synthesis of [3,5-
Bis(phenylmethoxy)phenyl]oxirane is not readily available in published literature, a plausible

synthetic route can be proposed based on patent literature for Terbutaline synthesis and

general organic chemistry principles. The most likely pathway involves the conversion of 3',5'-

bis(benzyloxy)acetophenone to the target oxirane. Two potential methods for this

transformation are outlined below.

Method A: From 2-Bromo-1-(3,5-
bis(benzyloxy)phenyl)ethanone
This method involves the bromination of the starting acetophenone, followed by reduction of

the ketone to a bromohydrin, and subsequent intramolecular cyclization to form the epoxide.

Step 1: Synthesis of 1-(3,5-bis(benzyloxy)phenyl)-2-bromoethanone

Reaction: 3',5'-bis(benzyloxy)acetophenone is reacted with a brominating agent, such as

bromine or N-bromosuccinimide (NBS), in a suitable solvent like methanol or acetic acid.

Proposed Protocol:

Dissolve 3',5'-bis(benzyloxy)acetophenone in a suitable solvent (e.g., methanol).
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Slowly add the brominating agent (e.g., bromine) to the solution at a controlled

temperature (e.g., 0-5 °C).

Stir the reaction mixture until completion, monitored by Thin Layer Chromatography (TLC).

Quench the reaction with a reducing agent (e.g., sodium bisulfite solution).

Extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, dry over

anhydrous sodium sulfate, and concentrate under reduced pressure.

Purify the crude product by recrystallization or column chromatography.

Step 2: Synthesis of [3,5-Bis(phenylmethoxy)phenyl]oxirane

Reaction: The resulting 2-bromo-1-(3,5-bis(benzyloxy)phenyl)ethanone is reduced to the

corresponding bromohydrin using a reducing agent like sodium borohydride. The

bromohydrin is then treated with a base (e.g., sodium hydroxide) to induce intramolecular

cyclization to the epoxide.

Proposed Protocol:

Dissolve 1-(3,5-bis(benzyloxy)phenyl)-2-bromoethanone in a suitable solvent (e.g.,

methanol or ethanol).

Cool the solution to 0-5 °C and add sodium borohydride portion-wise.

Monitor the reaction by TLC.

Upon completion of the reduction, add a solution of a base (e.g., aqueous sodium

hydroxide) to promote ring closure.

Extract the product with an organic solvent, wash with water and brine, dry over

anhydrous sodium sulfate, and concentrate under reduced pressure.

Purify the resulting yellow syrup, likely through column chromatography on silica gel.
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Figure 1: Proposed synthesis of [3,5-Bis(phenylmethoxy)phenyl]oxirane via a bromohydrin

intermediate.

Method B: Corey-Chaykovsky Reaction
An alternative approach is the Corey-Chaykovsky reaction, which involves the reaction of an

aldehyde with a sulfur ylide to form an epoxide. This would require the synthesis of the

corresponding aldehyde, 3,5-bis(benzyloxy)benzaldehyde.

Step 1: Synthesis of 3,5-bis(benzyloxy)benzaldehyde

This aldehyde can be synthesized from 3,5-dihydroxybenzaldehyde by benzylation of the

hydroxyl groups using benzyl bromide in the presence of a base like potassium carbonate.

Step 2: Epoxidation via Corey-Chaykovsky Reaction

Reaction: 3,5-bis(benzyloxy)benzaldehyde is reacted with a sulfur ylide, such as

dimethyloxosulfonium methylide or dimethylsulfonium methylide, to form the epoxide.
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Proposed Protocol:

Prepare the sulfur ylide in situ by treating a sulfonium salt (e.g., trimethylsulfonium iodide)

with a strong base (e.g., sodium hydride) in a suitable solvent like DMSO or THF.

Add a solution of 3,5-bis(benzyloxy)benzaldehyde to the ylide solution at a controlled

temperature.

Stir the reaction mixture until completion, as monitored by TLC.

Quench the reaction with water and extract the product with an organic solvent.

Wash the organic layer, dry it, and concentrate it under reduced pressure.

Purify the product by column chromatography.

3,5-Bis(benzyloxy)benzaldehyde

[3,5-Bis(phenylmethoxy)phenyl]oxirane

Corey-Chaykovsky Reaction

Sulfur Ylide
(e.g., (CH3)2S(O)CH2)

Corey-Chaykovsky Reaction

Click to download full resolution via product page

Figure 2: Synthesis of [3,5-Bis(phenylmethoxy)phenyl]oxirane via the Corey-Chaykovsky

reaction.

Conclusion
[3,5-Bis(phenylmethoxy)phenyl]oxirane is a crucial, though often overlooked, compound in

the synthesis of the widely used drug Terbutaline. Its role as both a key intermediate and a

process-related impurity underscores the importance of its availability as a high-purity

reference standard for pharmaceutical quality control. While detailed synthetic and analytical

data are not extensively published, established organic synthesis methodologies provide a

clear path for its preparation. A thorough understanding of this compound is vital for
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researchers and professionals involved in the development, manufacturing, and quality

assurance of Terbutaline and related pharmaceutical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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